Cas no 17744-99-9 (Imidazo[1,2-a]pyridine-3-acetonitrile,2-(4-chlorophenyl)-)

• Product Name: Imidazo[1,2-a]pyridine-3-acetonitrile,2-(4-chlorophenyl)-
• CAS No: 17744-99-9
• MF: C₁₅H₁₀ClN₃
• MW: 267.713001728058
• CID: 204168
• PubChem ID: 87282
• Update Time: 2025-04-19

Imidazo[1,2-a]pyridine-3-acetonitrile,2-(4-chlorophenyl)- Chemical and Physical Properties

Names and Identifiers

• Imidazo[1,2-a]pyridine-3-acetonitrile,2-(4-chlorophenyl)-
• 2-(Chlorophenyl)imidazo(1,2-a)pyridine-3-acetonile
• 2-[2-(4-chlorophenyl)imidazo[1,2-a]pyridin-3-yl]acetonitrile
• [2-(4-chloro-phenyl)-imidazo[1,2-a]pyridin-3-yl]-acetonitrile
• 2-(2-(4-chlorophenyl)imidazo[1,2-a]pyridin-3-yl)acetonitrile
• 2-(p-Chlorophenyl)-3-cyanomethylimidazo(1,2-a)pyridine
• 3-Cyanmethyl-2-(4-chlor-phenyl)-imidazo<1.2-a>pyridin
• Imidazo(1,2-a)pyridine,2-(p-chlorophenyl)-3-cyanomethyl
• Imidazo(1,2-a)pyridine-3-acetonitrile,2-(p-chlorophenyl)
• 2-(p-Chlorophenyl)imidazo[1,2-a]pyridine-3-acetonitrile
• Imidazo(1,2-a)pyridine-3-acetonitrile, 2-(p-chlorophenyl)-
• BRN 0804388
• Imidazo(1,2-a)pyridine, 2-(p-chlorophenyl)-3-cyanomethyl
• SCHEMBL1430434
• 17744-99-9
• FSAJGWYHQNFYRC-UHFFFAOYSA-N
• DTXSID10170309

• Inchi： 1S/C15H10ClN3/c16-12-6-4-11(5-7-12)15-13(8-9-17)19-10-2-1-3-14(19)18-15/h1-7,10H,8H2
• InChI Key： FSAJGWYHQNFYRC-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=C(CC#N)N2C=CC=CC2=N1

Computed Properties

• Exact Mass: 267.05600
• Monoisotopic Mass: 267.0563250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 41.1Ų

Experimental Properties

• PSA: 41.09000
• LogP: 3.72078